Cas no 1039053-05-8 (3-(2,4-difluorophenyl)-1h-pyrazole-5-carboxylic Acid)

3-(2,4-Difluorophenyl)-1H-pyrazole-5-carboxylic acid is a fluorinated pyrazole derivative with significant utility in pharmaceutical and agrochemical research. Its structure, featuring a difluorophenyl moiety and a carboxylic acid functional group, makes it a versatile intermediate for synthesizing biologically active compounds. The presence of fluorine atoms enhances metabolic stability and binding affinity, while the pyrazole core contributes to its potential as a scaffold for heterocyclic chemistry. This compound is particularly valuable in the development of enzyme inhibitors and receptor modulators due to its precise molecular geometry and reactivity. High purity and consistent quality ensure reliable performance in synthetic applications.
3-(2,4-difluorophenyl)-1h-pyrazole-5-carboxylic Acid structure
1039053-05-8 structure
Product Name:3-(2,4-difluorophenyl)-1h-pyrazole-5-carboxylic Acid
CAS No:1039053-05-8
MF:C10H6F2N2O2
MW:224.163649082184
MDL:MFCD09749427
CID:1139566
PubChem ID:5137365
Update Time:2025-10-24

3-(2,4-difluorophenyl)-1h-pyrazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2,4-difluorophenyl)-1h-pyrazole-5-carboxylic Acid
    • F2130-0110
    • AC1NOFI2
    • 5-(2,4-difluorophenyl)-2H-pyrazole-3-carboxylic Acid
    • AKOS002657133
    • AKOS013918256
    • MCULE-2744271557
    • F2130-0110; AC1NOFI2; 5-(2,4-difluorophenyl)-2H-pyrazole-3-carboxylic Acid; AKOS002657133; AKOS013918256; MCULE-2744271557;
    • DTXSID50408673
    • 1039053-05-8
    • EN300-238394
    • SCHEMBL25414846
    • 3-(2,4-difluorophenyl)-1H-pyrazole-5-carboxylicacid
    • MDL: MFCD09749427
    • Inchi: 1S/C10H6F2N2O2/c11-5-1-2-6(7(12)3-5)8-4-9(10(15)16)14-13-8/h1-4H,(H,13,14)(H,15,16)
    • InChI Key: LRDOJMOGOIKYLF-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1C1C=C(C(=O)O)NN=1)F

Computed Properties

  • Exact Mass: 224.03973376g/mol
  • Monoisotopic Mass: 224.03973376g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • Melting Point: NA

3-(2,4-difluorophenyl)-1h-pyrazole-5-carboxylic Acid Security Information

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Additional information on 3-(2,4-difluorophenyl)-1h-pyrazole-5-carboxylic Acid

Comprehensive Overview of 3-(2,4-difluorophenyl)-1H-pyrazole-5-carboxylic Acid (CAS No. 1039053-05-8)

The compound 3-(2,4-difluorophenyl)-1H-pyrazole-5-carboxylic Acid (CAS No. 1039053-05-8) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluorophenyl moiety and the pyrazole-5-carboxylic acid backbone, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting inflammation, metabolic disorders, and infectious diseases.

One of the key reasons for the growing interest in 3-(2,4-difluorophenyl)-1H-pyrazole-5-carboxylic Acid is its role as a building block for small-molecule inhibitors. The presence of fluorine atoms enhances the compound's metabolic stability and bioavailability, which are critical factors in modern drug design. Recent studies have highlighted its utility in developing kinase inhibitors and GPCR modulators, addressing unmet medical needs in oncology and neurology.

In the agrochemical sector, 3-(2,4-difluorophenyl)-1H-pyrazole-5-carboxylic Acid is being investigated for its herbicidal and fungicidal properties. The difluorophenyl group contributes to its ability to disrupt enzymatic pathways in pests, offering a sustainable alternative to traditional pesticides. This aligns with the global push toward green chemistry and eco-friendly crop protection solutions, which are trending topics in environmental science.

From a synthetic chemistry perspective, the compound's carboxylic acid functionality allows for easy derivatization, enabling the creation of esters, amides, and other derivatives. This flexibility is particularly valuable in combinatorial chemistry and high-throughput screening, where rapid structural diversification is essential. Laboratories worldwide are optimizing protocols for its large-scale production to meet the demands of both academic and industrial research.

Another area of exploration is the compound's potential in material science. Its aromatic and heterocyclic structure makes it a candidate for designing organic semiconductors and luminescent materials. With the rise of flexible electronics and OLED technology, researchers are keen to exploit its electronic properties for next-generation devices.

Safety and regulatory compliance are also critical considerations for 3-(2,4-difluorophenyl)-1H-pyrazole-5-carboxylic Acid. While it is not classified as a hazardous substance, proper handling and storage are recommended to ensure workplace safety. Regulatory agencies such as the EPA and EMA have provided guidelines for its use in various applications, emphasizing the importance of responsible chemical management.

In summary, 3-(2,4-difluorophenyl)-1H-pyrazole-5-carboxylic Acid (CAS No. 1039053-05-8) is a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and materials science. Its structural versatility, combined with the growing demand for fluorinated compounds and sustainable chemistry, positions it as a valuable asset in scientific and industrial innovation.

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